Cas no 61948-78-5 (Benzonitrile, 6-amino-2,3,4-trimethoxy-)
61948-78-5 structure
Product Name:Benzonitrile, 6-amino-2,3,4-trimethoxy-
CAS No:61948-78-5
MF:C10H12N2O3
MW:208.213882446289
CID:1632283
Update Time:2024-09-11
Benzonitrile, 6-amino-2,3,4-trimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 6-amino-2,3,4-trimethoxy-
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- Inchi: 1S/C10H12N2O3/c1-13-8-4-7(12)6(5-11)9(14-2)10(8)15-3/h4H,12H2,1-3H3
- InChI Key: CLIQPKHSTBUEKC-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(N)C=C(OC)C(OC)=C1OC
Computed Properties
- Exact Mass: 208.08486
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Melting Point: 101-102 °C(Solv: ethanol (64-17-5))
- Boiling Point: 391.1±42.0 °C(Predicted)
- PSA: 77.5
- pka: 1.57±0.10(Predicted)
Benzonitrile, 6-amino-2,3,4-trimethoxy- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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